Cas no 150982-80-2 (1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)-)
150982-80-2 structure
Product Name:1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)-
CAS No:150982-80-2
MF:C18H14N2O2
MW:290.315964221954
CID:1324353
PubChem ID:371220
Update Time:2025-04-20
1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)-
- CHEMBL2007537
- DTXSID501210994
- 150982-80-2
- 7-benzyloxy-6-methoxy-isoquinoline-1-carbonitrile
- 6-Methoxy-7-(phenylmethoxy)-1-isoquinolinecarbonitrile
- NCI60_015418
- 7-benzyloxy-6-methoxyisoquinoline-1-carbonitrile
- NSC645269
- NSC-645269
- 7-(Benzyloxy)-6-methoxy-1-isoquinolinecarbonitrile
-
- Inchi: 1S/C18H14N2O2/c1-21-17-9-14-7-8-20-16(11-19)15(14)10-18(17)22-12-13-5-3-2-4-6-13/h2-10H,12H2,1H3
- InChI Key: OSBXRKKQXZDJOA-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C(=CC2C=CN=C(C#N)C=2C=1)OC
Computed Properties
- Exact Mass: 290.10562
- Monoisotopic Mass: 290.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.14
1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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